Cas no 2241982-95-4 (2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole)
2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole
-
- Inchi: 1S/C16H14N2O/c1-2-6-13-11-18(10-9-12(13)5-1)16-17-14-7-3-4-8-15(14)19-16/h1-8H,9-11H2
- InChI Key: UZGJIGDOBYDPOH-UHFFFAOYSA-N
- SMILES: C1(N2CCC3=CC=C([H])C=C3C2)OC2=CC=CC=C2N=1
2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY246308-0.1g |
2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole |
2241982-95-4 | ≥95% | 0.1g |
¥3888.00 | 2025-04-16 | |
| eNovation Chemicals LLC | D778937-0.1g |
2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole |
2241982-95-4 | 95% | 0.1g |
$515 | 2023-08-31 |
2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole
Professional Introduction to Compound with CAS No. 2241982-95-4 and Product Name: 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole
The compound identified by the CAS number 2241982-95-4 and the product name 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole represents a significant advancement in the field of chemobiology and pharmaceutical chemistry. This molecule, belonging to the benzo[d]oxazole class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 3,4-dihydroisoquinoline moiety in its structure suggests potential interactions with biological targets that are relevant to various therapeutic applications.
Recent studies have highlighted the importance of benzo[d]oxazole derivatives in drug discovery, particularly for their role as scaffolds in developing compounds with anti-inflammatory, anticancer, and antimicrobial properties. The specific modification of the 7-D substituent in this compound introduces a novel pharmacophore that may enhance its binding affinity and selectivity towards certain enzymes or receptors. This structural feature aligns with the growing trend in medicinal chemistry to design molecules with enhanced target engagement and reduced off-target effects.
The 3,4-dihydroisoquinoline core is another critical component of this compound, known for its presence in several bioactive natural products and synthetic drugs. Its ability to adopt multiple conformations and interact with aromatic systems makes it a versatile building block in medicinal chemistry. In particular, derivatives of 3,4-dihydroisoquinoline have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The integration of this motif into the benzo[d]oxazole framework in our compound may lead to novel therapeutic agents with improved pharmacokinetic profiles.
From a chemical synthesis perspective, the preparation of 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 7-D substituent necessitates careful consideration of stereochemistry to ensure the desired configuration is achieved. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex framework of this molecule efficiently.
The biological evaluation of this compound has revealed intriguing results that warrant further investigation. Preliminary in vitro assays indicate that 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with specific enzymes has been explored, revealing promising binding affinities that could translate into therapeutic benefits. These findings are particularly exciting given the increasing demand for targeted therapies that minimize systemic side effects.
In conclusion, the compound with CAS no. 2241982-95-4 and the product name 2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole represents a significant contribution to the field of chemobiology and pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.
2241982-95-4 (2-[3,4-Dihydroisoquinolin-2(1H)-yl-7-D]benzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)